Cas no 1303-34-0 (Arsenic sulfide)

Arsenic sulfide refers to a group of chemical compounds composed of arsenic and sulfur, primarily arsenic trisulfide (As₂S₃) and arsenic pentasulfide (As₂S₅). These compounds exhibit notable properties such as high thermal stability, low solubility in water, and semiconducting behavior. Arsenic trisulfide, the most common form, is valued for its use in infrared-transmitting optical materials, photoconductive devices, and traditional pigments. Its amorphous and crystalline phases offer versatility in applications ranging from electronics to glass manufacturing. Arsenic sulfides are also studied for their potential in chalcogenide glasses and photonic applications due to their high refractive index and transparency in the infrared spectrum. Proper handling is essential due to their toxicity.

Arsenic sulfide structure

Product Name:Arsenic sulfide

CAS No:1303-34-0

MF:As₂S₅

MW:310.168193817139

CID:178191

PubChem ID:24874060

Update Time:2025-06-07

Arsenic sulfide Chemical and Physical Properties

Names and Identifiers

- Arsenic sulfide
- ARSENIC PENTASULFIDE
- ARSENIC PENTASULPHIDE
- Arsenic(V) sulfide
- Arsenic pentasulfide Diarsenic pentasulfide
- As2S3
- Diarsenic pentasulfide
- diarsenicpentasulphide
- Arsenic sulfide (as2S5)
- Arsenicpentasulfide
- ARSENIC(V) SULFIDE, 99.99+%
- ARSENIC SULFIDE (AS4S10)
- Q2983041
- 1303-34-0
- C.I. 77087
- ARSENIC SULFIDE (ASS2.5)
- [bis(sulfanylidene)-lambda5-arsanyl]sulfanyl-bis(sulfanylidene)-lambda5-arsane
- ARSENIC PENTASULFIDE [MI]
- DTXSID0058302
- Arsen(V)-sulfid
- Arsenic(V) sulfide, 99.99%
- As2S5
- AYRZLUSHOXJGKY-UHFFFAOYSA-N
- DTXCID5032022
- DIARSANYLIDYNE PENTASULFANE
- QT80493YBG
- MDL： MFCD00049840
- Inchi： 1S/As2S5/c3-1(4)7-2(5)6
- InChI Key： AYRZLUSHOXJGKY-UHFFFAOYSA-N
- SMILES： [As](=S)(=S)S[As](=S)=S

Computed Properties

Exact Mass: 309.70400
Monoisotopic Mass: 309.70354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 7
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 154Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Brown yellow powder with high refractive index
Melting Point: >300 °C (lit.)
PSA: 153.66000
LogP: 2.47940
Solubility: Soluble in alkali and sulfurized alkali solution,Insoluble in water.Boil in waterdecompositionArsenic trioxide\Sulfur and arsenic disulfide.
Merck: 13,807

Arsenic sulfide Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301 + H331-H410
Warning Statement： P261-P264-P273-P301+P310+P330-P391-P403+P233
Hazardous Material transportation number：UN 1557 6.1/PG 2
WGK Germany：3
Hazard Category Code： 23/25-50/53
Safety Instruction： S20/21; S28; S45; S60; S61
Hazardous Material Identification：
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R23/25; R50/53
HazardClass：6.1(b)
PackingGroup：III
Packing Group：III
Hazard Level：6.1(b)

Arsenic sulfide Pricemore >>

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